Cas no 1155084-57-3 (ethyl 5-(chlorosulfonyl)thiophene-3-carboxylate)

• Product Name: ethyl 5-(chlorosulfonyl)thiophene-3-carboxylate
• CAS No: 1155084-57-3
• MF: C₇H₇ClO₄S₂
• MW: 254.711078882217
• CID: 4561135
• Update Time: 2022-09-22

ethyl 5-(chlorosulfonyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(chlorosulfonyl)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 5-(chlorosulfonyl)-, ethyl ester

• Inchi： 1S/C7H7ClO4S2/c1-2-12-7(9)5-3-6(13-4-5)14(8,10)11/h3-4H,2H2,1H3
• InChI Key： KUWKVKATPUXMQG-UHFFFAOYSA-N
• SMILES： C1SC(S(Cl)(=O)=O)=CC=1C(OCC)=O

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 367.8±27.0 °C at 760 mmHg
• Flash Point: 176.2±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ethyl 5-(chlorosulfonyl)thiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)